(Pyridin-2-yl-methoxy)-acetic acid t-butyl ester

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: tert-butyl 2-(pyridin-2-ylmethoxy)acetate
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-11(14)9-15-8-10-6-4-5-7-13-10/h4-7H,8-9H2,1-3H3
• InChI Key: DUSXOJGTAZKPBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COCC1=CC=CC=N1

Description

(Pyridin-2-yl-methoxy)-acetic acid t-butyl ester is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.5 mL (5.18 mmol) 2-pyridylmethanol in 20 mL THF at 0° C. was added 270 mg (6.75 mmol) NaH and the reaction stirred for 0.25 h. Then 0.82 mL t-butylbromoacetate was added and the reaction warmed to rt and stirred for 12 days. The reaction was poured into 100 mL H2O, extracted with CH2Cl2 (2×100 mL), the combined organic layers washed with brine, dried over MgSO4, filtered, and the solvent removed under reduced pressure to give 1.16 g (61%) as a brown oil.